Cas no 1448854-73-6 (N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride)

• Product Name: N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride
• CAS No: 1448854-73-6
• MF: C₉H₁₆Cl₂N₄
• MW: 251.156139373779
• CID: 5170477
• Update Time: 2025-10-31

N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride

• Inchi： 1S/C9H14N4.2ClH/c1-4-10-5-2-8(1)13-9-3-6-11-7-12-9;;/h3,6-8,10H,1-2,4-5H2,(H,11,12,13);2*1H
• InChI Key： OEHKVTLUIZGSLA-UHFFFAOYSA-N
• SMILES： C1(CCNCC1)NC1N=CN=CC=1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride

Comprehensive Overview of N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride (CAS No. 1448854-73-6)

N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride (CAS No. 1448854-73-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives and pyrimidine amines, which are pivotal in drug discovery and development. Its unique structural features, including the piperidin-4-yl and pyrimidin-4-amine moieties, make it a valuable intermediate for designing molecules with potential therapeutic applications.

The growing interest in N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride is driven by its relevance in targeting kinase inhibitors and G protein-coupled receptors (GPCRs), which are hot topics in modern drug development. Researchers are particularly intrigued by its potential role in modulating cellular signaling pathways, a subject frequently searched in academic and industrial databases. The compound's dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies, a feature highly valued by pharmacologists.

In the context of current trends, N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride aligns with the rising demand for small molecule therapeutics and precision medicine. Its structural versatility allows for modifications that can improve bioavailability and target specificity, addressing common challenges in drug design. Questions like "How does piperidine improve drug delivery?" or "What are the applications of pyrimidine amines in oncology?" frequently appear in search engines, reflecting the compound's relevance to cutting-edge research.

From a synthetic chemistry perspective, the preparation of N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride involves multi-step organic reactions, including nucleophilic substitution and salt formation. Its purity and stability are critical for reproducibility in experiments, a concern often raised by synthetic chemists. The compound's CAS No. 1448854-73-6 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and publications.

The pharmacological potential of N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride extends to neurodegenerative diseases and immune modulation, areas where piperidine-based compounds have shown promise. Recent studies highlight its interaction with histone deacetylases (HDACs) and DNA repair enzymes, linking it to epigenetics and cancer therapy. These intersections with high-impact research fields enhance its visibility in scientific literature and online searches.

In summary, N-(Piperidin-4-yl)pyrimidin-4-amine dihydrochloride (CAS No. 1448854-73-6) represents a versatile and research-driven compound with broad applications in medicinal chemistry. Its alignment with trending topics like kinase inhibition, GPCR targeting, and epigenetic modulation ensures its continued relevance in both academic and industrial settings. As the demand for innovative therapeutics grows, this compound is poised to remain a key player in the development of next-generation drugs.